molecular formula C9H5N3O4S2 B8589042 2-(1,2,3-Thiadiazol-4-yl)phenyl isocyanatosulfonate CAS No. 89406-33-7

2-(1,2,3-Thiadiazol-4-yl)phenyl isocyanatosulfonate

Cat. No.: B8589042
CAS No.: 89406-33-7
M. Wt: 283.3 g/mol
InChI Key: FZADSUFXGVRKPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1,2,3-Thiadiazol-4-yl)phenyl isocyanatosulfonate is a useful research compound. Its molecular formula is C9H5N3O4S2 and its molecular weight is 283.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

89406-33-7

Molecular Formula

C9H5N3O4S2

Molecular Weight

283.3 g/mol

IUPAC Name

[2-(thiadiazol-4-yl)phenyl] N-(oxomethylidene)sulfamate

InChI

InChI=1S/C9H5N3O4S2/c13-6-10-18(14,15)16-9-4-2-1-3-7(9)8-5-17-12-11-8/h1-5H

InChI Key

FZADSUFXGVRKPH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=CSN=N2)OS(=O)(=O)N=C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

By the procedure of Example 1, 7.9 g of chlorosulfonyl isocyanate was reacted with 10 g of 2-(1,2,3-thiadiazol-4-yl)phenol [prepared by the procedure of U.S. Pat. No. 3,940,407] in 125 ml of dry toluene. The reaction mixture was stirred at 25° C. for 1 hour, then heated at 100° to 110° C. for 1 hour. The resulting solution was cooled to 25° C., filtered, and the filtrate was concentrated in vacuo to yield 14 g of the title compound as a crude oil. The IR showed an isocyanate absorption at 2220 cm-1.
Quantity
7.9 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step Two

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